Cas no 2730-67-8 (Methyl(2,2,2-trifluoroethyl)amine)

• Product Name: Methyl(2,2,2-trifluoroethyl)amine
• CAS No: 2730-67-8
• MF: C₃H₆F₃N
• MW: 113.081651210785
• MDL: MFCD08445796
• CID: 914765
• PubChem ID: 520301
• Update Time: 2025-10-18

Methyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• cf3ch2nhch3
• 2,2,2-TRIFLUORO-N-METHYLETHANAMINE
• N-METHYL-2,2,2-TRIFLUOROETHYLAMINE
• 1,1,1-Trifluor-2-methylamino-aethan
• AC1LAU36
• AC1Q412Q
• Ambcb4027379
• CHEMBL2448853
• CTK6I5275
• Methyl-(2,2,2-trifluor-aethyl)-amin
• methyl-(2,2,2-trifluoro-ethyl)-amine
• N-methyl-N-(2,2,2-trifluoroethyl)amine
• CS-0197856
• STL221117
• SB36326
• 2,2,2-trifluoro-N-methylethylamine
• MFCD08445796
• (2,2,2-Trifluoroethyl)methylamine
• SCHEMBL115500
• D87860
• methyl(2,2,2-trifluoroethyl)amine
• DB-265497
• AKOS000151398
• EN300-37366
• DTXSID70334309
• N-methyl-2,2,2-trifluoroethanamine
• N-(2,2,2-trifluoroethyl)-N-methylamine
• SY104433
• 2,2,2-trifluoro-N-methylethanamine(SALTDATA: HCl)
• Ethanamine, 2,2,2-trifluoro-N-methyl-
• 2730-67-8
• XZYJNHZNHGUSNY-UHFFFAOYSA-N
• methyl 2,2,2-trifluoro ethylamine
• SCHEMBL7693058
• F8880-4061
• 2,2,2-trifluoro-N-methylethan-1-amine
• BS-12703
• Methyl(2,2,2-trifluoroethyl)amine

• MDL： MFCD08445796
• Inchi： 1S/C3H6F3N/c1-7-2-3(4,5)6/h7H,2H2,1H3
• InChI Key： XZYJNHZNHGUSNY-UHFFFAOYSA-N
• SMILES： FC(CNC)(F)F

Computed Properties

• Exact Mass: 113.04528
• Monoisotopic Mass: 113.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on Methyl(2,2,2-trifluoroethyl)amine

Methyl(2,2,2-Trifluoroethyl)amine: An Overview of Its Properties, Applications, and Recent Research

Methyl(2,2,2-trifluoroethyl)amine (CAS No. 2730-67-8) is a versatile organic compound with a unique combination of fluorine and nitrogen functionalities. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its distinctive properties and potential applications. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and recent research advancements of methyl(2,2,2-trifluoroethyl)amine.

Chemical Structure and Properties

Methyl(2,2,2-trifluoroethyl)amine is characterized by its molecular formula C₄H₇F₃N. The presence of three fluorine atoms on the ethyl group imparts significant electronic and steric effects to the molecule. These fluorine atoms increase the electronegativity of the carbon atoms they are bonded to, leading to a more polarized C-N bond. This polarization enhances the compound's reactivity in various chemical reactions.

The physical properties of methyl(2,2,2-trifluoroethyl)amine include a boiling point of approximately 75°C and a density of around 1.1 g/cm³ at room temperature. It is a colorless liquid with a characteristic amine odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water due to its hydrophobic nature.

Synthesis Methods

The synthesis of methyl(2,2,2-trifluoroethyl)amine can be achieved through several routes. One common method involves the reaction of 2,2,2-trifluoroethylamine with methyl iodide in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds efficiently under mild conditions:

            CH3I + HN(CF3)CH3 → CH3N(CF3)CH3 + HI
        

An alternative approach involves the reductive amination of 2,2,2-trifluoroacetaldehyde with methylamine using a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst:

            CHF3CCHO + CH3NH2 → CHF3CCH3NH + H2O
            CHF3CCH3NH + H+ + e- (from NaBH-4 ) → CHF3 sub>CCH< sub >3NCH 3
        

Mechanistic Insights and Reactivity Studies

The unique electronic properties of methyl(2,2,2-trifluoroethyl)amine have been extensively studied to understand its reactivity in various chemical transformations. Recent research has focused on its behavior in nucleophilic substitution reactions and its role as a building block in the synthesis of complex molecules.

A study published in the Journal of Organic Chemistry (JOC) in 2019 explored the use of methyl(2,2,2-trifluoroethyl)amine in the synthesis of fluorinated heterocycles. The researchers demonstrated that this compound can act as an efficient nucleophile in Pd-catalyzed cross-coupling reactions with aryl halides to form substituted fluorinated pyrroles and indoles. The high electron-withdrawing nature of the trifluoromethyl group facilitated these reactions by stabilizing the transition state.

Molecular Modeling and Computational Studies

Molecular modeling techniques have been employed to gain deeper insights into the electronic structure and reactivity of methyl(2,2,2-trifluoroethyl)amine. Density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly affects the electron density distribution around the nitrogen atom. This has important implications for its reactivity in various chemical transformations.

A computational study published in Chemical Physics Letters (CPL) in 2018 investigated the potential energy surfaces for different reaction pathways involving methyl(2,2, 8-trifluoroethyl)amine. The results showed that certain pathways were energetically favorable due to the stabilizing effect of the trifluoromethyl group on transition states.

Biological Applications and Medicinal Chemistry Implications * > p > * M ethyl( , , -tr if luor oet hyl )a mine has shown promise in medicinal chemistry due to its ability to modulate biological targets through its unique electronic properties . Research has focused on its potential as a lead compound for developing new drugs . For instance , studies have explored its use as an inhibitor for specific enzymes involved in metabolic pathways .* p > * A recent publication in *Journal of Medicinal Chemistry* (JMC)* highlighted the development of novel inhibitors based on *m ethyl ( , , -tr if luor oet hyl )a mine* scaffolds . These inhibitors demonstrated potent activity against key enzymes associated with neurodegenerative diseases , such as Alzheimer's disease . The high lipophilicity conferred by the trif luor ometh yl group enhanced cellular uptake and target engagement .* p > * *In addition , *m ethyl ( , , -tr if luor oet hyl )a mine* has been investigated for its potential antiviral properties . A study published in *Antiviral Research* (AVR)* evaluated its efficacy against several viral strains , including influenza A virus . The results indicated that it could effectively inhibit viral replication by interfering with viral protein interactions .* p > * *These findings underscore the versatility and potential therapeutic applications of *m ethyl ( , , -tr if luor oet hyl )a mine* in drug discovery efforts . Further research is ongoing to optimize its pharmacological properties and explore new therapeutic avenues .* * p > * *In conclusion , *m ethyl ( , , -tr if luor oet hyl )a mine* (CAS No . 8)* is a multifaceted compound with diverse applications across organic synthesis , materials science , and medicinal chemistry . Its unique combination of fluor ine and nitrogen functionalities makes it an attractive building block for developing new materials and pharmaceuticals . Ongoing research continues to uncover new insights into its properties and potential uses .* * p > article > response >